3-methoxyphenyl N,N-diphenylcarbamate

• Molecular Formula: C20H17NO3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: (3-methoxyphenyl) N,N-diphenylcarbamate
• InChI: InChI=1S/C20H17NO3/c1-23-18-13-8-14-19(15-18)24-20(22)21(16-9-4-2-5-10-16)17-11-6-3-7-12-17/h2-15H,1H3
• InChI Key: XMEGTRHABAISBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC(=O)N(C2=CC=CC=C2)C3=CC=CC=C3

Description

3-Methoxyphenyl N,N-diphenylcarbamate is a carbamate derivative featuring a 3-methoxyphenyl group linked to a carbamate moiety where both nitrogen atoms are substituted with phenyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-methoxyphenyl N,N-diphenylcarbamate typically involves the reaction of 3-methoxyphenol with diphenylcarbamoyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is usually carried out in an organic solvent like dichloromethane or chloroform at room temperature. The general reaction scheme is as follows:

$$\text{3-Methoxyphenol} + \text{Diphenylcarbamoyl chloride} \rightarrow \text{3-Methoxyphenyl N,N-diphenylcarbamate} + \text{HCl}$$3-Methoxyphenol+Diphenylcarbamoyl chloride→3-Methoxyphenyl N,N-diphenylcarbamate+HCl

Industrial Production Methods: On an industrial scale, the production of 3-methoxyphenyl N,N-diphenylcarbamate may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions, such as controlled temperature and pressure, can further improve the scalability of the synthesis.

Types of Reactions:

Oxidation: 3-Methoxyphenyl N,N-diphenylcarbamate can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of phenolic derivatives.

Reduction: Reduction reactions may target the carbamate group, potentially converting it into an amine.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas in the presence of a palladium catalyst or lithium aluminum hydride.

Substitution: Nitrating mixture (HNO₃/H₂SO₄) for nitration, and halogens (Cl₂, Br₂) in the presence of a Lewis acid for halogenation.

Major Products:

Oxidation: Phenolic derivatives.

Reduction: Amines.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

Chemistry: 3-Methoxyphenyl N,N-diphenylcarbamate is used as an intermediate in organic synthesis, particularly in the preparation of more complex molecules. Its unique structure allows it to participate in various chemical transformations, making it valuable in synthetic chemistry.

Biology: In biological research, this compound can be used as a probe to study enzyme interactions, particularly those involving carbamate groups. It may also serve as a model compound in studies of metabolic pathways involving carbamates.

Industry: In the industrial sector, this compound can be used in the formulation of specialty chemicals, including coatings, adhesives, and polymers. Its stability and reactivity make it suitable for various industrial applications.

Mechanism of Action

The mechanism by which 3-methoxyphenyl N,N-diphenylcarbamate exerts its effects typically involves interactions with specific molecular targets, such as enzymes or receptors. The carbamate group can form covalent bonds with active site residues in enzymes, leading to inhibition or modification of enzyme activity. The methoxy and phenyl groups may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects on the Phenyl Ring

• 3-Acetylphenyl N-Ethyl-N-Methylcarbamate (): The acetyl group at the 3-position introduces electron-withdrawing effects, reducing electron density on the aromatic ring compared to the methoxy group. This difference may alter metabolic stability and binding affinity in biological systems.

• 4-Nitrophenyl N-Methoxycarbamate ():
  The nitro group at the 4-position is strongly electron-withdrawing, increasing electrophilicity and reactivity toward nucleophilic agents. The methoxycarbamate group (N-methoxy) contrasts with diphenylcarbamate, offering lower steric hindrance but reduced thermal stability .

• 3-Aminophenyl N,N-Dimethylcarbamate (): The amino group at the 3-position provides electron-donating properties, enhancing resonance stabilization. The dimethylcarbamate group offers moderate lipophilicity, balancing solubility and membrane permeability .

Carbamate Nitrogen Substitutions

• 3,4-Dimethylphenyl Methylcarbamate ():
  Methyl groups on both the phenyl ring and carbamate nitrogen result in a compact structure with moderate hydrophobicity. This simplicity facilitates synthetic accessibility but may limit target specificity .

• [3-(4-Methoxyphenyl)-2-methyl-4-oxochromen-7-yl] N,N-Dimethylcarbamate ():
  The chromen-4-one core adds rigidity and planar geometry, enhancing interactions with aromatic binding pockets. The dimethylcarbamate group provides flexibility, contrasting with the steric constraints of diphenylcarbamate .

Functional Group Modifications

• The pentan-3-yl substituent increases lipophilicity, which may enhance blood-brain barrier penetration compared to methoxyphenyl derivatives .

Data Table: Key Properties of Comparable Carbamates

Compound Name	Molecular Formula	Substituents (Phenyl Ring)	Carbamate Nitrogen Groups	Key Properties	References
3-Methoxyphenyl N,N-Diphenylcarbamate*	C₂₀H₁₇NO₃	3-OCH₃	N,N-Diphenyl	High lipophilicity, steric bulk
3-Acetylphenyl N-Ethyl-N-Methylcarbamate	C₁₂H₁₅NO₃	3-COCH₃	N-Ethyl, N-Methyl	Moderate solubility, metabolic stability
4-Nitrophenyl N-Methoxycarbamate	C₈H₈N₂O₅	4-NO₂	N-Methoxy	High reactivity, electrophilic
3-Aminophenyl N,N-Dimethylcarbamate	C₉H₁₂N₂O₂	3-NH₂	N,N-Dimethyl	Enhanced resonance, moderate hydrophobicity
3,4-Dimethylphenyl Methylcarbamate	C₁₀H₁₃NO₂	3,4-CH₃	N-Methyl	Compact structure, synthetic simplicity

*Inferred structure based on analogous compounds.